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Compound of Interest

Compound Name: 6-Aminoisoquinoline

Cat. No.: B057696 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
6-Aminoisoquinoline is a pivotal heterocyclic amine that serves as a fundamental building

block in the synthesis of a diverse array of biologically active molecules. Its unique isoquinoline

scaffold is a privileged structure in medicinal chemistry, appearing in numerous compounds

investigated for therapeutic applications. This technical guide provides a comprehensive

overview for researchers, scientists, and drug development professionals on the procurement,

quality assessment, and key experimental applications of 6-Aminoisoquinoline, with a focus

on its role in the development of kinase and PARP inhibitors.

Sourcing and Procurement of 6-Aminoisoquinoline
The acquisition of high-quality 6-Aminoisoquinoline is the foundational step for any research

endeavor. A multitude of chemical suppliers offer this reagent with varying purity grades,

quantities, and pricing. Below is a comparative summary of prominent suppliers.

Table 1: Supplier and Product Information for 6-
Aminoisoquinoline
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Supplier
Product
Number/CAS

Purity
Available
Quantities

Price (USD)

Sigma-Aldrich
CDS005467 /

23687-26-5

AldrichCPR

(Purity not

specified)

100 MG $77.90

SY3371475763 /

23687-26-5
97% 100 MG

Contact for

pricing

Chem-Impex
02476 / 23687-

26-5
≥ 95% (HPLC) 1 G, 5 G

$65.40 (1G),

$220.53 (5G)

Simson Pharma

Limited
- / 23687-26-5

High Quality

(CoA provided)
Custom

Contact for

pricing

BLD Pharm - / 23687-26-5
Research Use

Only
Custom

Contact for

pricing

LGC Standards

TRC-A611030-

100MG / 23687-

26-5

Neat 100 MG
Contact for

pricing

Veeprho - / 23687-26-5

Impurity

Reference

Standard

Custom
Contact for

pricing

Apollo Scientific - / 23687-26-5 - 1 G, 5 G
£15.00 (1G),

£72.00 (5G)

J&K Scientific
287251 / 23687-

26-5
97% Custom

Contact for

pricing

Oakwood

Chemical

036790 / 23687-

26-5
- 250 MG, 1 G

$25.00 (250MG),

$61.00 (1G)

Table 2: Physicochemical Properties of 6-
Aminoisoquinoline
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Property Value Reference

CAS Number 23687-26-5 [1][2]

Molecular Formula C₉H₈N₂ [2]

Molecular Weight 144.17 g/mol [2]

Appearance Brown solid [1]

Melting Point 214-216 °C [3]

Storage Temperature 0-8°C or Refrigerator [1][4]

Purchasing and Quality Control Workflow
A systematic approach to procurement and quality control is essential to ensure the reliability

and reproducibility of experimental results. The following diagram outlines a typical workflow for

acquiring and verifying the quality of 6-Aminoisoquinoline for research purposes.
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Purchasing and Quality Control Workflow for 6-Aminoisoquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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